Cas no 43168-51-0 (4-Epi Minocycline (>80%, contains unidentified salts))

4-Epi Minocycline (>80%, contains unidentified salts) Properties

Names and Identifiers

• 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-te trahydroxy-1,11-dioxo-, [4R-(4a,4ab,5ab,12ab)]-
• 2-Naphthacenecarboxamide,4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tet...
• 4-EPI MINOCYCLINE
• 4-BENZOFURAZANAMINE,N,N-DIMETHYL-7-NITRO-,1-OXIDE
• 7-Dimethylamino-4-nitro-benzofuroxan
• 7-Dimethylamino-6-demethyl-6-deoxytetracyclin,Minocyclin
• minocycline
• 4-Epi Minocycline (>80%, contains unidentified salts)
• 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4R,4aS,5aR,12aS)-
• 43168-51-0
• (4R,4As,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• 4-Epi Minocycline
• NS00000571
• PD118566
• 43EA3Q2JV4
• SCHEMBL13520109
• 4-Epiminocycline
• PD119951
• UNII-43EA3Q2JV4
• Epiminocycline
• +Expand

• InChIKey： FFTVPQUHLQBXQZ-MJPDVNATSA-N
• Inchi： InChI=1S/C23H27N3O7/c1-25(2)12-5-6-13(27)15-10(12)7-9-8-11-17(26(3)4)19(29)16(22(24)32)21(31)23(11,33)20(30)14(9)18(15)28/h5-6,9,11,17,27-28,31,33H,7-8H2,1-4H3,(H2,24,32)/t9-,11-,17+,23-/m0/s1
• SMILES： CN(C)C1C2CC3CC4=C(C=CC(=C4C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)O)N(C)C

Computed Properties

• Exact Mass: 457.18500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 457.18490021g/mol
• Heavy Atom Count: 33
• Complexity: 971
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 165Ų

Experimental Properties

• LogP: 0.88690
• PSA: 164.63000
• Melting Point: >196°C (dec)